N-(5-fluoro-2-methylphenyl)-6-methylpyridine-2-carboxamide
Overview
Description
N-(5-fluoro-2-methylphenyl)-6-methylpyridine-2-carboxamide, also known as FMMP, is a chemical compound that has been widely used in scientific research. It belongs to the class of pyridine carboxamide derivatives and has gained attention due to its potential applications in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of N-(5-fluoro-2-methylphenyl)-6-methylpyridine-2-carboxamide is not yet fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects
N-(5-fluoro-2-methylphenyl)-6-methylpyridine-2-carboxamide has been shown to have a number of biochemical and physiological effects. It has been demonstrated to inhibit the growth and proliferation of cancer cells, reduce inflammation, and alleviate pain. Additionally, N-(5-fluoro-2-methylphenyl)-6-methylpyridine-2-carboxamide has been found to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-(5-fluoro-2-methylphenyl)-6-methylpyridine-2-carboxamide in lab experiments is its high potency and selectivity. However, one of the limitations is its relatively low solubility in water, which can make it difficult to use in certain experimental conditions.
Future Directions
There are several potential future directions for research on N-(5-fluoro-2-methylphenyl)-6-methylpyridine-2-carboxamide. One area of interest is the development of more efficient synthesis methods that can produce higher yields of the compound. Additionally, further studies are needed to fully understand the mechanism of action of N-(5-fluoro-2-methylphenyl)-6-methylpyridine-2-carboxamide and its potential applications in the treatment of various diseases. Finally, research is needed to explore the potential side effects and toxicity of N-(5-fluoro-2-methylphenyl)-6-methylpyridine-2-carboxamide in order to ensure its safety for use in humans.
Synthesis Methods
The synthesis of N-(5-fluoro-2-methylphenyl)-6-methylpyridine-2-carboxamide involves the reaction of 2-amino-5-fluoro-2-methylbenzoic acid with acetic anhydride, followed by the reaction with methylpyridine-2-carboxylate. The final product is obtained by the hydrolysis of the intermediate product.
Scientific Research Applications
N-(5-fluoro-2-methylphenyl)-6-methylpyridine-2-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer, anti-inflammatory, and analgesic properties. Additionally, N-(5-fluoro-2-methylphenyl)-6-methylpyridine-2-carboxamide has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
N-(5-fluoro-2-methylphenyl)-6-methylpyridine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13FN2O/c1-9-6-7-11(15)8-13(9)17-14(18)12-5-3-4-10(2)16-12/h3-8H,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SWWOHIGZXPVMDU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)NC(=O)C2=CC=CC(=N2)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13FN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-fluoro-2-methylphenyl)-6-methylpyridine-2-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-(1,3-Benzoxazol-2-ylamino)piperidin-1-yl]ethanone](/img/structure/B7471288.png)
![5-[4-[2-(Difluoromethoxy)benzoyl]piperazine-1-carbonyl]-2-methylisoindole-1,3-dione](/img/structure/B7471303.png)
![N-[4-(3,4-difluorophenyl)-1,3-thiazol-2-yl]-4-ethoxybenzenesulfonamide](/img/structure/B7471313.png)
![N-[4-[[2-(3,4-dichloroanilino)-2-oxoethyl]amino]-3-(trifluoromethyl)phenyl]cyclopropanecarboxamide](/img/structure/B7471334.png)
![2-[4-[[2-[(5-Cyclopropyl-4-methyl-1,2,4-triazol-3-yl)sulfanyl]acetyl]amino]phenyl]acetic acid](/img/structure/B7471354.png)
